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Compound of Interest

Compound Name: Widdrol

Cat. No.: B1201782 Get Quote

Abstract: Widdrol, a naturally occurring sesquiterpene alcohol, has garnered significant

attention within the scientific community for its diverse biological activities, including notable

anticancer, anti-angiogenic, and antifungal properties.[1][2][3] This technical guide provides an

in-depth overview of the physicochemical characteristics of Widdrol, its spectroscopic

signature, and a detailed examination of its molecular mechanisms of action. Experimental

protocols for its extraction and for key biological assays are presented, alongside visualizations

of its implicated signaling pathways, to support further research and drug development efforts.

Chemical Identity and Physicochemical Properties
Widdrol is a bicyclic sesquiterpenoid with the chemical formula C15H26O.[4][5][6] It is a

colorless solid at room temperature and is soluble in alcohol, with limited solubility in water.[4]

Its key identifiers and physicochemical properties are summarized in the table below.
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Property Value Reference

IUPAC Name

(7S,9aS)-4,4,7,9a-tetramethyl-

1,2,3,6,8,9-

hexahydrobenzo[7]annulen-7-

ol

[6]

CAS Number 6892-80-4 [5][6]

Molecular Formula C15H26O [4][5]

Molecular Weight 222.37 g/mol [5][6]

Appearance Colorless solid (estimated) [4]

Melting Point 98.00 °C [4]

Boiling Point
303.00 to 304.00 °C at 760.00

mm Hg
[4]

Water Solubility
7.927 mg/L at 25 °C

(estimated)
[4]

logP (o/w) 4.1 - 4.593 (estimated) [4][5]

Vapor Pressure
0.000088 mmHg at 25.00 °C

(estimated)
[4]

Spectroscopic Characterization
The structural elucidation of Widdrol relies on a combination of spectroscopic techniques that

provide detailed information about its atomic composition and connectivity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR spectroscopy is instrumental

in determining the number and chemical environment of the carbon atoms within the

molecule.[6] 1H NMR provides information on the hydrogen atoms, their connectivity, and

stereochemical relationships.[8]

Mass Spectrometry (MS): Gas Chromatography-Mass Spectrometry (GC-MS) is used to

determine the molecular weight of Widdrol (222.37 g/mol ) and to analyze its fragmentation
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pattern, which offers clues about its structure.[6] The molecular ion peak (M+) would be

observed at m/z 222.

Infrared (IR) Spectroscopy: The IR spectrum of Widdrol would exhibit characteristic

absorption bands corresponding to its functional groups. A broad band in the region of 3200-

3600 cm-1 is indicative of the O-H stretching vibration of the alcohol group. Absorptions in

the 2850-3000 cm-1 region correspond to C-H stretching vibrations of alkane groups.

Biological Activities and Molecular Mechanisms
Widdrol has been shown to exhibit potent biological effects, particularly in the context of

cancer biology. Its mechanisms of action involve the modulation of key cellular signaling

pathways.

Anticancer Activity via AMPK Activation
Widdrol induces apoptosis (programmed cell death) in colon cancer cells by activating AMP-

activated protein kinase (AMPK), a critical cellular energy sensor.[1][9] Activation of AMPK can

trigger a cascade of events leading to cell cycle arrest and apoptosis.

Mechanism: Widdrol treatment leads to the phosphorylation and activation of AMPK.[9] This

activation is associated with the subsequent activation of caspases, including caspase-3/7

and caspase-9, which are key executioners of apoptosis.[9] The inhibition of AMPK has been

shown to reverse the growth-inhibitory effects of Widdrol.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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